Cas no 1449-08-7 (9,19-Cyclolanostan-3-one,24-methylene-)

• Product Name: 9,19-Cyclolanostan-3-one,24-methylene-
• CAS No: 1449-08-7
• MF: C₃₁H₅₀O
• MW: 438.728109836578
• CID: 167486
• PubChem ID: 634880
• Update Time: 2025-05-26

9,19-Cyclolanostan-3-one,24-methylene- Chemical and Physical Properties

Names and Identifiers

• 9,19-Cyclolanostan-3-one,24-methylene-
• 24-Methylenecycloartanone
• 24-methylenecycloartan-3-one
• 3-oxo-24-methylenecycloartane
• 9,19-Cyclolanostan-3-one,24-methylene
• 7,7,12,16-tetramethyl-15-(6-methyl-5-methylideneheptan-2-yl)pentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-one
• 1449-08-7
• AEAWOMODYBIREN-UHFFFAOYSA-N
• 1-(4-Isopropyl-1-methyl-4-pentenyl)-3a,6,6,12a-tetramethyltetradecahydro-7H-cyclopenta[a]cyclopropa[e]phenanthren-7-one #
• AKOS040761032
• CHEMBL376835
• 3-oxo-24-methylenecycloartan
• 24-Methylenecycloartenone
• DTXSID30932441
• 24-Methylidene-9,19-cyclolanostan-3-one

• Inchi： 1S/C31H50O/c1-20(2)21(3)9-10-22(4)23-13-15-29(8)25-12-11-24-27(5,6)26(32)14-16-30(24)19-31(25,30)18-17-28(23,29)7/h20,22-25H,3,9-19H2,1-2,4-8H3
• InChI Key： AEAWOMODYBIREN-UHFFFAOYSA-N
• SMILES： O=C1CCC23C(C1(C)C)CCC1C4(C)CCC(C(C)CCC(=C)C(C)C)C4(C)CCC21C3

Computed Properties

• Exact Mass: 438.38600
• Monoisotopic Mass: 438.386166214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.0±0.1 g/cm3
• Boiling Point: 510.4±19.0 °C at 760 mmHg
• Flash Point: 212.1±16.5 °C
• PSA: 17.07000
• LogP: 8.62310
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

9,19-Cyclolanostan-3-one,24-methylene- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cycloartanols and derivatives

Additional information on 9,19-Cyclolanostan-3-one,24-methylene-

Professional Introduction to 9,19-Cyclolanostan-3-one,24-methylene- (CAS No. 1449-08-7)

The compound 9,19-Cyclolanostan-3-one,24-methylene- (CAS No. 1449-08-7) is a highly specialized steroidal derivative that has garnered significant attention in the field of chemobiology and pharmaceutical research. This compound belongs to the lanostane class of steroids, which are known for their structural complexity and diverse biological activities. The unique structural features of 9,19-Cyclolanostan-3-one,24-methylene-, particularly its cyclolanostane backbone and the presence of a 24-methylene group, make it a promising candidate for further exploration in drug discovery and therapeutic applications.

Recent advancements in steroid chemistry have highlighted the potential of lanostane derivatives as bioactive molecules. The cyclolanostane structure, characterized by its seven-membered A ring and five-membered B ring fused to a six-membered C ring, provides a scaffold that can be modified to enhance specific biological interactions. The 24-methylene group in 9,19-Cyclolanostan-3-one,24-methylene- is particularly noteworthy, as it introduces a site for functionalization that could be exploited to develop novel pharmacophores.

In the context of modern drug development, the exploration of natural product-derived compounds has become increasingly important. Lanostanes are primarily found in plants and fungi, and their derivatives have shown promise in various preclinical studies. For instance, studies have demonstrated that certain lanostane analogs exhibit anti-inflammatory, anti-tumor, and immunomodulatory properties. The compound 9,19-Cyclolanostan-3-one,24-methylene- is being investigated for its potential to modulate these pathways, with a focus on identifying new therapeutic targets.

The synthesis of 9,19-Cyclolanostan-3-one,24-methylene- presents unique challenges due to its complex stereochemistry. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for research purposes. Techniques such as stereoselective hydrogenation and enzymatic modifications have been employed to achieve high yields and purity levels. These advancements are crucial for enabling detailed structural-activity relationship (SAR) studies.

One of the most compelling aspects of 9,19-Cyclolanostan-3-one,24-methylene- is its potential as a lead compound for drug discovery. Researchers are particularly interested in its ability to interact with biological receptors and enzymes involved in disease pathways. Preliminary computational studies have suggested that the cyclolanostane core can bind effectively to certain protein targets, making it an attractive starting point for rational drug design.

The biological activity of 9,19-Cyclolanostan-3-one,24-methylene- has been studied in several preclinical models. Notably, research has indicated that this compound may have potent effects on lipid metabolism and cholesterol homeostasis. These findings are significant given the widespread prevalence of metabolic disorders such as hypercholesterolemia. Additionally, the compound has shown promise in models of inflammation and oxidative stress, suggesting potential applications in treating chronic inflammatory diseases.

Future directions in the study of 9,19-Cyclolanostan-3-one,24-methylene- include further optimization of its chemical structure to enhance bioavailability and target specificity. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into clinical applications. The development of novel derivatives will likely involve modifications at various positions on the lanostane scaffold, including the 24-methylene group and other functionalizable sites.

The growing interest in steroid-based therapeutics underscores the importance of compounds like 9,19-Cyclolanostan-3-one,24-methylene-. As our understanding of steroid biology continues to evolve, so too will our ability to harness these molecules for therapeutic benefit. The unique properties of this compound make it a valuable asset in the ongoing quest to develop innovative treatments for a wide range of diseases.

In conclusion,9,19-Cyclolanostan-3-one, with its distinctive cyclolanostane structure and 24-methylene moiety (CAS No. 1449-08-7), represents a significant advancement in steroid chemistry. Its potential biological activities and synthetic accessibility position it as a key player in future drug discovery efforts. Continued research into this compound will undoubtedly contribute to our understanding of steroid biochemistry and open new avenues for therapeutic intervention.